Cas no 83230-74-4 (3-Propoxy-benzoyl chloride)

3-Propoxy-benzoyl chloride structure
3-Propoxy-benzoyl chloride structure
Product Name:3-Propoxy-benzoyl chloride
CAS No:83230-74-4
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD03208979
CID:708764
PubChem ID:18470046
Update Time:2025-04-19

3-Propoxy-benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-propoxy-
    • 3-Propoxybenzoyl chloride
    • DTXSID50594161
    • AKOS000113920
    • 3-Propoxy-benzoyl chloride
    • VS-04218
    • BB 0244123
    • 83230-74-4
    • SCHEMBL5200730
    • MFCD03208979
    • Benzoyl chloride, 3-propoxy-
    • ALBB-011179
    • BBL014171
    • DB-286018
    • Benzoyl chloride, 3-propoxy- (9CI)
    • STL196598
    • MDL: MFCD03208979
    • Inchi: 1S/C10H11ClO2/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h3-5,7H,2,6H2,1H3
    • InChI Key: JXHHNJORXBXRBY-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC(=C1)OCCC)=O

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

3-Propoxy-benzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P839923-50mg
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$ 70.00 2022-06-03
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abcr
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3-Propoxy-benzoyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:83230-74-4)3-Propoxy-benzoyl chloride
Order Number:A1179595
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:42
Price ($):240.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:83230-74-4)3-Propoxy-benzoyl chloride
A1179595
Purity:99%
Quantity:1g
Price ($):240.0
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